Cas no 30863-24-2 (Thiocyanic acid,s-triazine-2,4,6-triyl ester (8CI))

• Product Name: Thiocyanic acid,s-triazine-2,4,6-triyl ester (8CI)
• CAS No: 30863-24-2
• MF: C₆N₆S₃
• MW: 252.299394607544
• CID: 311973
• PubChem ID: 35557
• Update Time: 2025-04-19

Thiocyanic acid,s-triazine-2,4,6-triyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid,s-triazine-2,4,6-triyl ester (8CI)
• S-TRIAZINE-2,4,6-TRIYL THIOCYANATE
• (4,6-dithiocyanato-1,3,5-triazin-2-yl) thiocyanate
• 30863-24-2
• DTXSID50275322
• 2,4,6-Trithiocyanato-1,3,5-triazine

• Inchi： 1S/C6N6S3/c7-1-13-4-10-5(14-2-8)12-6(11-4)15-3-9
• InChI Key： CWQIIEXLSSXVJL-UHFFFAOYSA-N
• SMILES： S(C#N)C1N=C(N=C(N=1)SC#N)SC#N

Computed Properties

• Exact Mass: 251.935
• Monoisotopic Mass: 251.935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 186A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.79
• Boiling Point: 556.4°C at 760 mmHg
• Flash Point: 290.3°C
• Refractive Index: 1.759